5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester
Overview
Description
“5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester” is a chemical compound with the molecular formula C11H10N2O3 . It is also known as ethyl 5-(pyridin-3-yl)oxazole-2-carboxylate hydrochloride .
Molecular Structure Analysis
The InChI code for “5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester” is 1S/C11H10N2O3.ClH/c1-2-15-11(14)10-13-7-9(16-10)8-4-3-5-12-6-8;/h3-7H,2H2,1H3;1H . This indicates that the compound has a five-membered aromatic ring of oxazole which has atoms of nitrogen and oxygen .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester” include its molecular weight, which is 254.67 . It is an off-white solid .
Scientific Research Applications
- Application Summary : Oxazole derivatives, including “5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester”, have been found to have a wide spectrum of biological activities, which has led researchers to synthesize various oxazole derivatives and screen them for their various biological activities .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific biological activity being investigated. Generally, these compounds would be synthesized and then tested in vitro or in vivo for their biological activity .
- Results or Outcomes : The results or outcomes would also depend on the specific biological activity being investigated. For example, some oxazole derivatives have been found to have antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
- Application Summary : Some oxazole derivatives have been synthesized and assessed as transthyretin (TTR) amyloid fibril inhibitors .
- Methods of Application : The specific methods of application or experimental procedures would involve synthesizing the oxazole derivatives and then testing their ability to inhibit TTR amyloid fibril formation .
- Results or Outcomes : Two compounds, 2-(3,5-Dichlorophenyl)-5-ethyloxazole-4-carboxylic acid and 2-(3,5-dichlorophenyl)-5-(2,2,2-trifluoroethyl)oxazole-4-carboxylic acid, were found to possess the maximum activity .
Scientific Field
Scientific Field
properties
IUPAC Name |
ethyl 5-pyridin-3-yl-1,3-oxazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-15-11(14)10-13-7-9(16-10)8-4-3-5-12-6-8/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZIFAALLGSBVPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Pyridin-3-yl-oxazole-2-carboxylic acid ethyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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